Cas no 3626-36-6 (Direct Orange 26)

• Product Name: Direct Orange 26
• CAS No: 3626-36-6
• MF: C₃₃H₂₂N₆Na₂O₉S₂
• MW: 756.672126293182
• MDL: MFCD00071839
• CID: 44342
• PubChem ID: 77182
• Update Time: 2025-09-17

Direct Orange 26 Chemical and Physical Properties

Names and Identifiers

• Direct Orange S
• DIRECT ORANGE 26
• Aizen Fast Oranges
• Benzo Orange S
• Chlorazol Orange R
• Diphenyl Orange SE
• Fabramine Oranges
• Multicuer Oranges
• Pamanil Oranges-26
• Pyrazol Orange S,SE
• Pyrazol Orange SE
• Disodium 7,7'-(carbonyldiimino)bis[4-hydroxy-3-(phenylazo)naphthalene-2-sulphonate]
• CI DIRECT ORANGE 26, DISODIUM SALT
• Direct Orange A
• C.I. Direct Orange 26, disodium salt
• Atlantic Fast Orange S
• Erie Fast Orange A
• Direct Fast Orange SN
• Direct Fast Orange SE
• Chlorazol Fast Orange R
• Direct Orange 26, tech.
• C.I. Direct Orange 26 (VAN)
• NSC 47749
• Direct Fast Orange S
• Benzo Fast Orange S
• Diamine Fast Orange S
• Chrome Leather Orange SE
• Kayaku Direct Fast Orange S
• Enianil Brilliant Orange S
• Phenamine Brilliant Orange A
• 3626-36-6
• NSC-47749
• Disodium 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(phenylazo)naphthalene-2-sulphonate)
• Nippon Fast Orange S
• disodium;4-hydroxy-7-[(5-hydroxy-6-phenyldiazenyl-7-sulfonatonaphthalen-2-yl)carbamoylamino]-3-phenyldiazenylnaphthalene-2-sulfonate
• Mitsui Direct Fast Orange S
• NS00048926
• Pontamine Fast Orange S
• Brillant Orange
• Paramine Fast Orange S New
• Brilliant Direct Orange
• DTXSID30881400
• Diazol Fast Orange SS
• NSC 16223
• disodium 4-hydroxy-7-{[({5-hydroxy-6-[(E)-phenyldiazenyl]-7-sulfonato-2-naphthyl}amino)carbonyl]amino}-3-[(E)-phenyldiazenyl]-2-naphthalenesulfonate
• C.I. Direct Orange 26 disodium salt
• Chloramine Fast Orange S
• CI 29150
• Disodium 4-hydroxy-7-[({5-hydroxy-6-[(1E)-2-phenyldiazen-1-yl]-7-sulfonatonaphthalen-2-yl}carbamoyl)amino]-3-[(1E)-2-phenyldiazen-1-yl]naphthalene-2-sulfonate
• Pheno Fast Orange 2RS
• Direct Brilliant Orange
• Diaphtamine Fast Orange S
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-phenyldiazenyl)-, sodium salt (1:2)
• C.I. 29150
• Benzo Viscose Orange RL
• MM5GU9UN7K
• Hispamin Fast Orange S
• Chloramine Fast Orange SE
• EINECS 222-838-8
• UNII-MM5GU9UN7K
• Tertrodirect Orange S
• C.I. Direct Orange 26
• Vondacel Orange SN
• Nyanza Fast Orange S
• Direct Fast Orange MS
• Brilliant Direct Orange A-CF
• CI DIRECT ORANGE 26
• Diacotton Fast Orange S
• Airedale Orange SED
• Fast Orange S
• Diphenyl Fast Orange SE
• NSC-16223
• Aizen Primula Orange SH
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(phenylazo)-, disodium salt
• Calcomine Fast Orange 2R
• Fast Paper Orange SO
• Diazol Fast Orange S
• Fenamin Orange A
• Benzanil Fast Orange SE
• Paramine Fast Orange S Extra
• MFCD00071839
• Direct Orange 26

• MDL： MFCD00071839
• Inchi： 1S/C33H24N6O9S2.2Na/c40-31-25-13-11-23(15-19(25)17-27(49(43,44)45)29(31)38-36-21-7-3-1-4-8-21)34-33(42)35-24-12-14-26-20(16-24)18-28(50(46,47)48)30(32(26)41)39-37-22-9-5-2-6-10-22;;/h1-18,40-41H,(H2,34,35,42)(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2/b38-36+,39-37+;;
• InChI Key： DSARWKALPGYFTA-PYIFGEPISA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)=O)O)/N=N/C1C=CC=CC=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 756.06900
• Monoisotopic Mass: 756.068507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1530
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 255

Experimental Properties

• Color/Form: Red brown powder
• Density: 450 - 500 kg/m3
• PSA: 262.19000
• LogP: 9.99480

Direct Orange 26 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature